Cas no 1093397-67-1 (4-hydroxy-3-(trifluoromethoxy)benzoic acid)

4-Hydroxy-3-(trifluoromethoxy)benzoic acid is a fluorinated aromatic carboxylic acid derivative with a hydroxyl and trifluoromethoxy substituent on the benzene ring. Its unique structure, combining electron-withdrawing (trifluoromethoxy) and electron-donating (hydroxy) groups, makes it a versatile intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethoxy group enhances metabolic stability and lipophilicity, while the carboxylic acid functionality allows for further derivatization. This compound is particularly valuable in the development of bioactive molecules, including enzyme inhibitors and receptor modulators. Its high purity and well-defined reactivity profile ensure consistent performance in synthetic applications. Suitable for use under controlled conditions, it is typically handled with standard laboratory precautions for carboxylic acids.

4-hydroxy-3-(trifluoromethoxy)benzoic acid structure

1093397-67-1 structure

Product Name:4-hydroxy-3-(trifluoromethoxy)benzoic acid

CAS No:1093397-67-1

MF:C₈H₅F₃O₄

MW:222.118113279343

CID:1098604

PubChem ID:58182218

Update Time:2025-06-07

4-hydroxy-3-(trifluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-hydroxy-3-(trifluoromethoxy)benzoic acid
- SCHEMBL3648979
- WFZFXTGWKQOWRS-UHFFFAOYSA-N
- WFZFXTGWKQOWRS-UHFFFAOYSA-M
- 1093397-67-1
- Inchi： 1S/C8H5F3O4/c9-8(10,11)15-6-3-4(7(13)14)1-2-5(6)12/h1-3,12H,(H,13,14)
- InChI Key： WFZFXTGWKQOWRS-UHFFFAOYSA-N
- SMILES： FC(OC1C(=CC=C(C(=O)O)C=1)O)(F)F

Computed Properties

Exact Mass: 222.01399312g/mol
Monoisotopic Mass: 222.01399312g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 241
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 66.8Å²

4-hydroxy-3-(trifluoromethoxy)benzoic acid Pricemore >>

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SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1603731-500mg	4-Hydroxy-3-(trifluoromethoxy)benzoic acid	1093397-67-1	98%	500mg	￥10028.00	2024-08-09
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